5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole

Core Science & Biosynthesis

5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole CAS number search

Technical Monograph: 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole

Part 1: Executive Summary & Chemical Identity

5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole is a specialized heterocyclic building block utilized primarily in medicinal chemistry and fragment-based drug discovery (FBDD). Unlike its more common regioisomer, 4-(chloromethyl)-1-ethyl-1H-1,2,3-triazole (synthesized via standard CuAAC "Click" chemistry), this 5-substituted variant offers a distinct vector for substituent projection, altering the steric and electronic landscape of the resulting pharmacophore.

This compound serves as a critical alkylating agent for introducing the 1-ethyl-1,2,3-triazole motif into nucleophilic scaffolds (amines, thiols, phenols), acting as a bioisostere for amide bonds or phenyl rings in active pharmaceutical ingredients (APIs).

Chemical Identification Data

Parameter	Detail
Chemical Name	5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole
CAS Registry Number	Not widely listed in public commercial registries.[1] (See Note 1)
Molecular Formula	C₅H₈ClN₃
Molecular Weight	145.59 g/mol
SMILES	CCN1C(=CN=N1)CCl
InChIKey	NBARMCNHMBEJNB-UHFFFAOYSA-N
PubChem CID	72218192
Key Functional Groups	1,2,3-Triazole (aromatic), Allylic-like Chloride (electrophile)

Note 1 (Isomer Caution): Researchers frequently confuse this compound with the 1,4-isomer (CAS 120312-56-3). The 1,5-substitution pattern requires specific catalytic protocols (RuAAC) or magnesium-mediated synthesis, making it less commercially available but highly valuable for structure-activity relationship (SAR) studies.

Part 2: Synthetic Pathways & Causality

The synthesis of the 5-isomer is non-trivial compared to the 4-isomer. Standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) exclusively yields the 1,4-disubstituted product. To access the 5-(chloromethyl) architecture, Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) is the requisite methodology.

Primary Route: RuAAC-Mediated Cycloaddition

This route ensures high regioselectivity for the 1,5-isomer. The synthesis proceeds in two steps: formation of the alcohol intermediate followed by chlorination. Direct use of propargyl chloride in RuAAC can lead to side reactions or lower yields due to the labile chloride.

Step 1: Synthesis of (1-Ethyl-1H-1,2,3-triazol-5-yl)methanol

• Reagents: Ethyl Azide (

  ), Propargyl Alcohol, catalyst.

• Solvent: Dioxane or THF (anhydrous).

• Mechanism: The pentamethylcyclopentadienyl ruthenium (

  ) complex coordinates both the alkyne and the azide, directing the nucleophilic attack of the azide terminus to the internal carbon of the alkyne, yielding the 1,5-regioisomer.

• Protocol Insight: Use 1-2 mol% catalyst. The reaction is typically conducted at 60–80°C.

Step 2: Deoxychlorination

• Reagents: Thionyl Chloride (

  ), catalytic DMF (Vilsmeier-Haack type activation).

• Solvent: Dichloromethane (DCM) or Chloroform.

• Causality: The hydroxyl group is activated by

  to form a chlorosulfite intermediate, which undergoes (or -like) substitution by chloride. The triazole ring is electron-deficient, but the 5-position is stable enough to withstand standard chlorination conditions.

Visualizing the Regioselectivity (DOT Diagram)

The following diagram illustrates the divergent pathways between CuAAC (1,4-isomer) and RuAAC (1,5-isomer), highlighting the critical decision point in synthesis.

Figure 1: Divergent synthesis pathways. The choice of catalyst (Cu vs. Ru) dictates the regiochemistry, determining whether the 4- or 5-chloromethyl isomer is formed.

Part 3: Experimental Protocol (Self-Validating)

This protocol is designed for the conversion of the alcohol intermediate to the target chloride. It assumes the prior synthesis of (1-ethyl-1H-1,2,3-triazol-5-yl)methanol via RuAAC.

Reagents:

• (1-Ethyl-1H-1,2,3-triazol-5-yl)methanol (1.0 eq)

• Thionyl Chloride (1.5 eq)

• Dichloromethane (DCM), anhydrous (10 mL/g substrate)

• DMF (2-3 drops)

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a drying tube (CaCl₂), dissolve the starting alcohol in anhydrous DCM.

• Activation: Cool the solution to 0°C in an ice bath. Add the catalytic DMF.

• Addition: Add thionyl chloride dropwise over 10 minutes. Observation: Gas evolution (SO₂, HCl) will occur. Ensure proper ventilation.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

  • Validation Point: Monitor by TLC (System: 5% MeOH in DCM). The starting material (

    ) should disappear, and a less polar spot ( ) should appear.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove excess

    and solvent.

  • Redissolve the residue in DCM and wash with saturated

    solution (carefully, to neutralize residual acid).

  • Dry the organic layer over

    , filter, and concentrate.

• Purification: The crude material is often pure enough for subsequent alkylation. If necessary, purify via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Part 4: Reactivity & Applications

The chloromethyl group at the 5-position is a potent electrophile. The proximity to the nitrogen-rich ring makes it susceptible to nucleophilic attack, but steric hindrance is higher than in the 4-isomer due to the adjacent N1-ethyl group.

Key Applications:

• Fragment-Based Drug Discovery: Used to append the triazole ring to scaffolds to improve solubility or metabolic stability.

• Bioisostere Installation: The 1,5-disubstituted triazole mimics the cis-amide bond geometry, unlike the 1,4-isomer which mimics the trans-amide bond.

Reactivity Workflow

Figure 2: Nucleophilic substitution landscape. The chloride is displaced by various nucleophiles under basic conditions to generate functionalized libraries.

Part 5: Safety & Handling

• Hazard Class: Alkylating agent. Potentially genotoxic.

• Skin/Eye: Causes severe skin burns and eye damage (due to potential hydrolysis to HCl and intrinsic reactivity).

• Handling: Double-glove (Nitrile). Use in a functioning fume hood.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Moisture sensitive (hydrolysis yields the alcohol and HCl).

References

• PubChemLite Record . 5-(chloromethyl)-1-ethyl-1h-1,2,3-triazole hydrochloride. University of Luxembourg.[2] Link (Accessed via PubChemLite).

• Zhang, L., et al. (2005) . Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides. Journal of the American Chemical Society. Describes the fundamental RuAAC methodology for 1,5-disubstituted triazoles. Link

• Boren, B. C., et al. (2008) . Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society. Detailed mechanism and catalyst selection (Cp*RuCl) for regioselectivity. Link

• Hein, J. E., & Fokin, V. V. (2010) . Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews. Contrasts CuAAC (1,4-isomer) with RuAAC products. Link

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An In-depth Technical Guide to 5-Substituted 1,2,3-Triazole Building Blocks for Medicinal Chemistry

Abstract

The 1,2,3-triazole core is a cornerstone of modern medicinal chemistry, prized for its stability, synthetic accessibility, and ability to engage in meaningful biological interactions. While the 1,4-disubstituted isomer, readily synthesized via the copper-catalyzed azide-alkyne cycloaddition (CuAAC), has been extensively utilized, its 1,5-disubstituted counterpart remains a less explored, yet highly valuable, scaffold. This guide provides an in-depth technical overview of the synthesis and application of 5-substituted 1,2,3-triazoles. We will delve into the causality behind the regioselective synthetic strategies, with a primary focus on the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC), and explore the unique physicochemical properties and therapeutic potential that these building blocks offer to drug discovery professionals.

Introduction: The Significance of Regioisomeric Control in Triazole Chemistry

The 1,2,3-triazole ring is a privileged pharmacophore due to its unique combination of properties. It is an aromatic, planar heterocycle with a significant dipole moment, capable of acting as both a hydrogen bond donor and acceptor.[1] Crucially, it is exceptionally stable to metabolic degradation, including hydrolytic, oxidative, and reductive conditions, making it an ideal bioisostere for more labile functional groups like amides and esters.[2][3]

The seminal discovery of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a flagship "click chemistry" reaction, revolutionized the synthesis of 1,4-disubstituted 1,2,3-triazoles.[4] This reaction's high efficiency and specificity have led to the widespread incorporation of the 1,4-isomer into countless bioactive molecules.[5] However, this synthetic ease has inadvertently overshadowed the distinct potential of the 1,5-disubstituted regioisomer. The spatial arrangement of substituents on the triazole ring dramatically influences the molecule's overall topology and electronic properties. The 1,5-disubstituted triazole, for instance, is considered a superior bioisostere for the cis-amide bond, a conformationally constrained motif critical in many peptides and protein structures.[6][7] Accessing this isomer is therefore not a trivial academic exercise, but a strategic necessity for expanding the chemical space available for drug design.

The primary challenge lies in overcoming the inherent thermodynamic preference for the 1,4-isomer in traditional thermal Huisgen cycloadditions.[8] This guide will focus on the most robust and widely adopted solution to this challenge: the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC).

The Regioselectivity Challenge: CuAAC vs. RuAAC

The choice of metal catalyst is the critical determinant for achieving regiocontrol in the cycloaddition between a terminal alkyne and an azide. While both copper and ruthenium catalyze the formation of a triazole ring, they operate via fundamentally different mechanisms, leading to orthogonal regiochemical outcomes.[9]

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This reaction proceeds through a copper-acetylide intermediate. The reaction mechanism favors a pathway that results in the exclusive formation of the 1,4-disubstituted 1,2,3-triazole.[10]

• Ruthenium(II)-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): In contrast, ruthenium catalysts like pentamethylcyclopentadienyl ruthenium chloride ([Cp*RuCl]) complexes operate through a distinct mechanistic pathway that does not involve a metal-acetylide.[8][11] This pathway selectively yields the 1,5-disubstituted 1,2,3-triazole.[12]

The ability to selectively synthesize either the 1,4- or 1,5-isomer by simply choosing the appropriate catalyst is a powerful tool for medicinal chemists, enabling a "regioisomer scan" to determine the optimal substitution pattern for biological activity.

Figure 1. Catalyst-dependent regioselectivity in azide-alkyne cycloadditions.

Core Synthetic Methodology: The Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

The RuAAC reaction is the most reliable and versatile method for the regioselective synthesis of 1,5-disubstituted 1,2,3-triazoles from terminal alkynes.[6] It is also effective for reacting with internal alkynes to produce fully substituted triazoles, a transformation not possible with CuAAC.[13][14]

Mechanism of Action

The accepted mechanism for the RuAAC reaction involves the oxidative coupling of the azide and the alkyne to a ruthenium center, forming a six-membered ruthenacycle intermediate.[12][13] This is followed by rate-determining reductive elimination to release the 1,5-disubstituted triazole product and regenerate the active catalyst.[8]

Key steps in the catalytic cycle are:

• Ligand Exchange: The starting alkyne and azide displace labile ligands on the Ru(II) catalyst (e.g., COD in Cp*RuCl(COD)) to form an activated complex.

• Oxidative Coupling: The coordinated alkyne and azide undergo oxidative coupling to form a six-membered ruthenacycle. The first C-N bond forms between the more electronegative carbon of the alkyne and the terminal, electrophilic nitrogen of the azide.[13]

• Reductive Elimination: This is typically the rate-determining step. The ruthenacycle undergoes reductive elimination, forming the aromatic triazole ring and regenerating the Ru(II) catalyst.[12]

Figure 2. Simplified catalytic cycle for the RuAAC reaction.

Catalyst Selection and Reaction Conditions

Several ruthenium(II) complexes have been shown to be effective catalysts, with [Cp*RuCl] complexes being among the most active and selective.[12]

Catalyst	Common Name / Formula	Key Features
CpRuCl(PPh₃)₂	Pentamethylcyclopentadienyl(triphenylphosphine)ruthenium(II) chloride	Highly effective, but can be sensitive to air.
CpRuCl(COD)	Chloro(1,5-cyclooctadiene)(pentamethylcyclopentadienyl)ruthenium(II)	Air-stable, commercially available, and broadly applicable. Effective at ambient to moderately elevated temperatures.[15]
CpRuCl(NBD)	Chloro(norbornadiene)(pentamethylcyclopentadienyl)ruthenium(II)	Another effective catalyst from the [CpRuCl] family.[12]

Causality Behind Experimental Choices:

• Solvent: Dichloroethane (DCE) is a commonly used solvent as it effectively solubilizes the catalyst and reactants.[16] Other non-protic solvents like THF or benzene can also be used.[17]

• Temperature: While some RuAAC reactions proceed at room temperature, moderate heating (e.g., 45-80 °C) is often employed to increase the reaction rate, especially for less reactive substrates.[16][18] Microwave heating can also be applied to accelerate triazole formation.[14]

• Inert Atmosphere: Although catalysts like Cp*RuCl(COD) are relatively air-stable, performing the reaction under an inert atmosphere (e.g., argon or nitrogen) is best practice to prevent potential oxidative degradation of the catalyst, which can drastically affect reaction rates.[16]

Validated Experimental Protocol: Synthesis of 1-Benzyl-5-phenyl-1H-1,2,3-triazole

This protocol is a self-validating system adapted from established literature procedures, providing a reliable method for the synthesis of a model 1,5-disubstituted triazole.[16]

Materials and Equipment

• Reagents: Benzyl azide, phenylacetylene, Chloro(1,5-cyclooctadiene)(pentamethylcyclopentadiene)ruthenium(II) [Cp*RuCl(COD)], 1,2-Dichloroethane (DCE, anhydrous).

• Equipment: Three-necked round-bottomed flask, magnetic stirrer and stir bar, oil bath, condenser, argon/nitrogen line, syringes, rotary evaporator, silica gel for column chromatography.

Step-by-Step Methodology

Figure 3. Experimental workflow for RuAAC synthesis.

• Vessel Preparation: Place benzyl azide (e.g., 10.0 g, 0.075 mol) into a 500-mL, three-necked round-bottomed flask equipped with a magnetic stir bar, condenser, and rubber septum. Purge the flask with argon for 10-15 minutes.[16]

• Solvent and Reagent Addition: Add 150 mL of anhydrous DCE, followed by phenylacetylene (e.g., 8.06 g, 0.0789 mol) via syringe.[16]

• Heating: Place the reaction vessel in a pre-heated oil bath at 45 °C and allow the mixture to equilibrate for five minutes.[16]

• Catalyst Introduction: In a separate vial, dissolve the Cp*RuCl(COD) catalyst (e.g., 285 mg, 0.752 mmol, ~1 mol%) in 3 mL of DCE. Add this catalyst solution to the reaction flask via syringe.[16]

• Reaction Monitoring: Stir the reaction mixture at 45 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting materials are consumed.[10] Retention times for a typical GC analysis are: phenylacetylene (~2.9 min), benzyl azide (~4.0 min), and 1-benzyl-5-phenyl-1H-1,2,3-triazole (~6.9 min).[16]

• Work-up: Once the reaction is complete, allow the flask to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude residue can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1-benzyl-5-phenyl-1H-1,2,3-triazole product.[16]

Applications in Medicinal Chemistry

The 1,5-disubstituted 1,2,3-triazole is more than just an alternative regioisomer; it is a distinct chemical entity with unique applications in drug design.

Bioisosteric Replacement

The primary application of the 1,5-triazole core is as a bioisostere, particularly for the amide bond.[4][5] Its rigid, planar structure and defined dipole moment allow it to mimic specific peptide conformations.

Functional Group	1,5-Triazole as Bioisostere	Key Advantages
cis-Amide Bond	The 1,5-disubstituted triazole is an excellent mimic of the constrained cis-amide conformation.[6][7]	Introduces exceptional metabolic stability, enhances plasma stability, and can lock a peptide into a bioactive conformation.[3][7]
Ester Bond	Can replace labile ester linkages to improve pharmacokinetic profiles.[2]	Confers resistance to enzymatic hydrolysis by esterases, increasing the compound's half-life.

Case Studies and Therapeutic Potential

The utility of this scaffold is demonstrated in various therapeutic areas:

• Anticancer Agents: 1,5-disubstituted triazoles have been incorporated into microtubule targeting agents, mimicking parts of natural products like combretastatin.[3]

• Antiviral Compounds: In the development of HIV-1 Vif antagonists, a 1,5-disubstituted triazole was synthesized as a bioisostere of an amide-containing lead compound.[18]

• Peptidomimetics: The replacement of an amide bond with a 1,5-triazole in minigastrin analogs for tumor targeting resulted in peptidomimetics with improved plasma stability and tumor uptake.[7]

• Nucleoside Analogs: Novel 1,5-disubstituted triazoles functionalized with pyrimidine nucleobases have been synthesized and evaluated as potential ligands for viral and bacterial protein receptors.[19]

Conclusion and Future Outlook

The 5-substituted 1,2,3-triazole is a powerful building block that offers distinct advantages in medicinal chemistry. The development of robust and regioselective synthetic methods, spearheaded by the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC), has made this scaffold readily accessible. Its ability to serve as a stable mimic of the cis-amide bond and other functional groups provides a validated strategy for enhancing the pharmacokinetic and pharmacodynamic properties of peptide and small-molecule drug candidates. As drug development continues to tackle increasingly complex biological targets, the strategic application of less-common but highly valuable scaffolds like the 1,5-disubstituted triazole will be crucial for success. Future research will likely focus on developing even more efficient and sustainable catalytic systems, including metal-free approaches, and expanding the application of these building blocks into new therapeutic modalities.[20][21]

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• Oishi, T., Ogawa, S., & Fukuda, T. (2023). Synthesis of Dense 1,2,3-Triazole Oligomers Consisting Preferentially of 1,5-Disubstituted Units via Ruthenium(II)-Catalyzed Azide–Alkyne Cycloaddition. Polymers, 15(9), 2180. Available from: [Link]

• Zhang, L., & Fokin, V. V. (2010). Transition-Metal-Free Catalytic Synthesis of 1,5-Diaryl-1,2,3-triazoles. Organic Letters, 12(20), 4560–4563. Available from: [Link]

• Smith, C. D., & Jones, C. P. (2021). Preparation of Acidic 5-Hydroxy-1,2,3-triazoles via the Cycloaddition of Aryl Azides with β-Ketoesters. The Journal of Organic Chemistry, 86(16), 11330–11339. Available from: [Link]

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Protocols & Analytical Methods

nucleophilic substitution reactions of 5-chloromethyl triazoles

Application Note: Nucleophilic Substitution of 5-Chloromethyl-1,2,3-Triazoles

Executive Summary

This guide details the synthesis and functionalization of 5-chloromethyl-1,2,3-triazoles . Unlike their ubiquitous 4-chloromethyl isomers (accessible via Copper-Catalyzed Azide-Alkyne Cycloaddition, CuAAC), the 5-chloromethyl variants provide a distinct vector for fragment extension and covalent warhead design.[1][2] Accessing this scaffold primarily relies on Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC).[2][3][4]

This document serves as a comprehensive protocol for researchers utilizing these electrophilic scaffolds to generate heterobifunctional linkers, covalent inhibitors, and peptidomimetics.[1][2]

Strategic Rationale & Chemical Logic

The Regiochemical Imperative

The 1,2,3-triazole ring is a non-classical bioisostere of the amide bond.[1] However, the vector of substitution dramatically alters the spatial arrangement of attached pharmacophores.[1]

• 1,4-Disubstitution (CuAAC): Linear, anti-like conformation.[1][2]

• 1,5-Disubstitution (RuAAC): Kinked, syn-like conformation.[1][2] This steric proximity mimics the cis-amide bond found in turn structures (e.g.,

  -turns in peptides).[2]

Reactivity Profile

The chloromethyl group at the C5 position is a potent electrophile, activated by the electron-deficient nature of the triazole ring.

• Mechanism: predominantly

  .

• Electronic Effect: The triazole ring acts as an electron-withdrawing group (EWG), lowering the LUMO energy of the C-Cl bond, thereby facilitating nucleophilic attack.[2]

• Steric Challenge: unlike the 4-isomer, the 5-chloromethyl group is sterically flanked by the

  -substituent.[2] Bulky -groups (e.g., tert-butyl, adamantyl) significantly retard substitution rates.[1][2]

Synthesis of the Core Scaffold

Before substitution, the 5-chloromethyl core must be synthesized with high regiocontrol.[1][2]

Workflow Diagram: Synthesis & Functionalization

Figure 1: Synthetic workflow from RuAAC precursors to nucleophilic functionalization.

Protocol A: RuAAC Synthesis of 5-Chloromethyl-1-Benzyl-1,2,3-Triazole

Note: This reaction utilizes Cp*RuCl(cod), which is sensitive to air in solution but robust as a solid.[1][2]

Reagents:

• Benzyl azide (1.0 equiv)[1][2]

• Propargyl chloride (1.2 equiv)[1][2]

• Catalyst: [Cp*RuCl(cod)] (2 mol%)[1][2]

• Solvent: 1,2-Dichloroethane (DCE) or THF (degassed)[1][2]

Step-by-Step:

• Preparation: In a glovebox or under strict Argon flow, charge a dry vial with [Cp*RuCl(cod)] (2 mol%).

• Solvation: Dissolve benzyl azide (1.0 mmol) and propargyl chloride (1.2 mmol) in degassed DCE (5 mL, 0.2 M).

• Initiation: Add the reactant solution to the catalyst vial via syringe.

• Reaction: Stir at room temperature for 2-4 hours. Note: Unlike internal alkynes, terminal alkynes like propargyl chloride react rapidly with Ru catalysts at ambient temperature.[1][2]

• Monitoring: Monitor via TLC (Hexane/EtOAc). The 1,5-isomer typically has a lower R_f than the 1,4-isomer (if any is formed).[1][2]

• Workup: Filter through a short pad of silica to remove Ruthenium (wash with DCM). Concentrate in vacuo.[5]

• Purification: Flash chromatography (gradient 0-30% EtOAc/Hexane).

  • Yield Expectation: 85-95%.[2]

  • Regioselectivity:[1][2][5][6][7][8] >95:5 (1,5- vs 1,4-isomer).[1][2]

Nucleophilic Substitution Protocols

Once the 5-chloromethyl scaffold is isolated, it serves as the substrate for these protocols.

General Reaction Parameters

Parameter	Recommendation	Rationale
Solvent	DMF, MeCN, or THF	Polar aprotic solvents favor kinetics by solvating cations.[1][2]
Base	, DIPEA, or NaH	Neutralizes HCl byproduct; choice depends on nucleophile acidity.[1][2]
Temperature	25°C - 60°C	5-position is sterically hindered; mild heating may be required for bulky nucleophiles.[2]
Concentration	0.1 M - 0.5 M	Higher concentration drives bimolecular kinetics.[2]

Protocol B: Amination (Secondary Amines)

Target: Synthesis of tertiary amine-linked triazoles (e.g., for fragment linking).[1][2]

• Dissolution: Dissolve 5-chloromethyl triazole (1.0 equiv) in anhydrous MeCN (0.2 M).

• Base/Nucleophile: Add

  (2.0 equiv) followed by the secondary amine (e.g., morpholine, piperidine) (1.2 equiv).[1][2]

  • Critical Step: If using a hydrochloride salt of the amine, increase base to 3.0 equiv.[1]

• Incubation: Stir at 40°C for 4–6 hours.

• Quench: Dilute with water, extract with EtOAc (3x).

• Purification: The product is often basic. Purify via Acid-Base extraction or amine-functionalized silica gel to avoid streaking.[2]

Protocol C: Thio-Etherification (Covalent Warhead Synthesis)

Target: Synthesis of sulfide-linked triazoles.[2]

• Setup: Purge reaction vessel with

  (thiols are oxidation-sensitive).

• Activation: In THF (0.2 M), dissolve the thiol (1.1 equiv). Add NaH (1.1 equiv, 60% dispersion) at 0°C. Stir 15 min to generate the thiolate.

• Addition: Add solution of 5-chloromethyl triazole (1.0 equiv) in THF dropwise to the thiolate.

• Reaction: Warm to RT and stir for 1 hour. Thiolates are highly nucleophilic; reaction is usually rapid.[2]

• Workup: Quench with sat.

  . Extract with DCM.

Protocol D: Azidation (Precursor to Bis-Triazoles)

Target: Synthesis of 5-azidomethyl triazoles for sequential click reactions.[2]

• Reagents: 5-chloromethyl triazole (1.0 equiv), Sodium Azide (

  , 1.5 equiv).

• Solvent: DMSO (0.5 M). DMSO is critical here to solubilize the azide salt.

• Conditions: Stir at RT for 3 hours.

  • Safety: Do not heat sodium azide in halogenated solvents.

• Workup: Dilute with water (10x volume). The product often precipitates. If not, extract with Et2O.[1] Caution: Organic azides are potentially explosive; keep molecular weight ratios high (

  ).[2]

Mechanistic & Troubleshooting Guide

Pathway Analysis: Competition Reactions

The 5-chloromethyl group is susceptible to hydrolysis if the solvent is "wet," producing the alcohol.

Figure 2: Competitive pathways.[1][2] Hydrolysis is the primary failure mode in non-anhydrous conditions.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Conversion	Steric hindrance from substituent.[2]	Increase Temp to 60°C; Switch solvent to DMF; Use NaI (10 mol%) as Finkelstein catalyst.
Hydrolysis Product	Wet solvent or hygroscopic base.	Use freshly distilled MeCN/THF; Store in desiccator.
Regioisomer Contamination	Poor RuAAC selectivity.	Ensure use of Cp* (Pentamethylcyclopentadienyl) ligand, not Cp. Cp* is crucial for 1,5-selectivity.[1][2]
Elimination (Exocyclic alkene)	Base is too strong/bulky.[2]	Switch from NaH or t-BuOK to weaker bases like or DIPEA.[2]

References

• RuAAC Mechanism & Scope: Zhang, L., et al. "Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides."[1][6] Nature, 2005 , 437, 679–683.[1][2] [Link][1][2]

• Synthesis of 5-Chloromethyl Triazoles: Boren, B. C., et al. "Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism."[1][2] J. Am. Chem. Soc., 2008 , 130(28), 8923–8930.[1][2] [Link][1][2]

• Nucleophilic Substitution on Triazoles: Buckle, D. R., & Rockell, C. J.[1][2][6] "The reaction of 1-substituted-4-chloromethyl-1,2,3-triazoles with nucleophiles." J. Chem. Soc., Perkin Trans.[1][9] 1, 1982 , 627-630.[1][2] (Note: Comparative reactivity for 4-isomer). [Link]

• Application in Bioconjugation: Hein, J. E., & Fokin, V. V.[1][2][10] "Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides." Chem. Soc. Rev., 2010 , 39, 1302-1315.[1][2] [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Serendipitous N,S-difunctionalization of triazoles with trifluoromethyl-β-diketones: access to regioisomeric 1-trifluoroacetyl-3-aryl-5-(2-oxo-2-arylethylthio)-1,2,4-triazoles as DNA-groove binders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ruthenium-catalyzed synthesis of tricyclic 1,5-fused 1,2,3-triazole piperazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Regioselective Synthesis of 5-Trifluoromethyl 1,2,4-Triazoles via [3 + 2]-Cycloaddition of Nitrile Imines with CF3CN - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Progress on Synthesis of Functionalized 1,5-Disubstituted Triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regioselective Synthesis of 5-Trifluoromethyl 1,2,4-Triazoles via [3 + 2]-Cycloaddition of Nitrile Imines with CF3CN [mdpi.com]
• 9. Electrophilic and nucleophilic substitution in the triazole N-oxides and N-methoxytriazolium salts: preparation of substituted 1,2,3-triazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis of 1‑Fluoroalkyl-5-Substituted-1,2,3-Triazoles from Carbonyl-Stabilized Phosphonium Ylides - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Triazole-Based Antifungal Agents Using Chloromethyl Precursors: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of Triazole Antifungals and the Strategic Role of Chloromethyl Precursors

Triazole-based agents represent a cornerstone in the clinical management of fungal infections. Their broad-spectrum activity and favorable pharmacokinetic profiles have established them as indispensable therapeutic options.[1][2][3] The core of their antifungal efficacy lies in the inhibition of fungal cytochrome P450 14α-demethylase (CYP51), a critical enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][4] This disruption of ergosterol synthesis leads to the accumulation of toxic sterol intermediates, ultimately compromising fungal cell membrane integrity and inhibiting fungal growth.[4]

The synthesis of these vital therapeutic agents often hinges on the strategic introduction of the 1,2,4-triazole moiety onto a core scaffold. Chloromethyl precursors, particularly substituted α-chloroacetophenones (chloromethyl aryl ketones), have emerged as highly effective and versatile electrophilic partners for the N-alkylation of 1,2,4-triazole. This approach offers a direct and efficient route to key intermediates in the synthesis of numerous triazole antifungals. The reactivity of the chloromethyl group provides a reliable handle for forging the crucial carbon-nitrogen bond that links the triazole pharmacophore to the rest of the molecular structure. This guide provides a detailed exploration of the synthesis of triazole-based antifungal agents utilizing chloromethyl precursors, offering in-depth mechanistic insights, comprehensive experimental protocols, and practical guidance for researchers in the field of medicinal chemistry and drug development.

Mechanistic Rationale: The N-Alkylation of 1,2,4-Triazole

The fundamental reaction underpinning the use of chloromethyl precursors is the nucleophilic substitution of the chlorine atom by the 1,2,4-triazole ring. 1,2,4-Triazole is an ambident nucleophile, with potential sites of alkylation at the N1 and N4 positions. However, the N1-alkylation product is generally favored, particularly under basic conditions, and is the desired isomer for most antifungal agents.[5][6]

The reaction proceeds via a classic SN2 mechanism. A base, such as triethylamine or potassium carbonate, is employed to deprotonate the 1,2,4-triazole, enhancing its nucleophilicity. The resulting triazolide anion then attacks the electrophilic carbon of the chloromethyl group, displacing the chloride ion and forming the N-alkylated triazole product.

Caption: SN2 mechanism for the N-alkylation of 1,2,4-triazole with a chloromethyl precursor.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis, purification, and characterization of a representative triazole-based antifungal intermediate derived from a chloromethyl precursor.

Protocol 1: Synthesis of 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

This protocol details the synthesis of a key intermediate, which can be further elaborated to produce a variety of triazole antifungal agents.

Materials and Reagents:

• 2-chloro-1-(4-chlorophenyl)ethan-1-one (p-chloro-α-chloroacetophenone)

• 1,2,4-Triazole

• Triethylamine (Et₃N)

• Acetone

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel (for column chromatography)

• Ethyl acetate

• Hexane

Instrumentation:

• Round-bottom flasks

• Magnetic stirrer with heating mantle

• Reflux condenser

• Büchner funnel and flask

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• UV lamp

• Glass column for chromatography

• Melting point apparatus

• FT-IR spectrometer

• ¹H and ¹³C NMR spectrometer

• Mass spectrometer

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1,2,4-triazole (1.1 equivalents) in 100 mL of acetone.

• Addition of Base: To the stirred solution, add triethylamine (1.2 equivalents) dropwise at room temperature.

• Addition of Chloromethyl Precursor: In a separate beaker, dissolve 2-chloro-1-(4-chlorophenyl)ethan-1-one (1 equivalent) in 50 mL of acetone. Add this solution dropwise to the triazole-triethylamine mixture over 30 minutes.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the mobile phase). The formation of the product will be indicated by the appearance of a new, less polar spot.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. A precipitate of triethylamine hydrochloride will form.

• Filtration: Filter the mixture through a Büchner funnel to remove the triethylamine hydrochloride precipitate. Wash the precipitate with a small amount of cold acetone.

• Solvent Removal: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Recrystallization: Dissolve the crude product in a minimal amount of hot ethyl acetate. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization. Collect the crystals by filtration, wash with a small amount of cold ethyl acetate, and dry under vacuum.

  • Column Chromatography (if necessary): If recrystallization does not yield a pure product, perform column chromatography on silica gel.[7] A gradient of ethyl acetate in hexane can be used as the eluent. Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent.

Characterization:

• Melting Point: Determine the melting point of the purified product and compare it with the literature value.

• FT-IR Spectroscopy: Record the FT-IR spectrum of the product. Look for characteristic peaks such as the C=O stretch of the ketone, C=N and C=C stretches of the aromatic and triazole rings, and C-H stretches.

• NMR Spectroscopy: Record the ¹H and ¹³C NMR spectra of the product in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The spectra should be consistent with the expected structure.

• Mass Spectrometry: Obtain a mass spectrum of the product to confirm its molecular weight.

Data Presentation: Representative Reaction Parameters and Characterization Data

The following tables summarize typical reaction conditions and characterization data for the synthesis of 1-(aryl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-ones.

Table 1: Optimized Reaction Conditions for N-Alkylation of 1,2,4-Triazole with Substituted 2-Chloroacetophenones

Entry	Aryl Substituent (at position 4)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	-H	Et₃N	Acetone	Reflux	5	~85
2	-Cl	K₂CO₃	DMF	80	4	~90
3	-F	Et₃N	Acetonitrile	Reflux	6	~88
4	-OCH₃	K₂CO₃	Acetone	Reflux	5	~82
5	-NO₂	DBU	THF	Room Temp	8	~75

Table 2: Spectroscopic Data for 1-(4-chlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Technique	Key Signals
¹H NMR (CDCl₃, 400 MHz)	δ 8.25 (s, 1H, triazole-H), 8.01 (s, 1H, triazole-H), 7.95 (d, 2H, Ar-H), 7.52 (d, 2H, Ar-H), 5.60 (s, 2H, -CH₂-)
¹³C NMR (CDCl₃, 100 MHz)	δ 190.5 (C=O), 152.0 (triazole-C), 145.2 (triazole-C), 140.8 (Ar-C), 133.5 (Ar-C), 130.0 (Ar-CH), 129.5 (Ar-CH), 55.8 (-CH₂-)
FT-IR (KBr, cm⁻¹)	3120 (C-H, triazole), 1695 (C=O), 1590 (C=C, aromatic), 1510 (C=N, triazole), 1280 (C-N)
MS (ESI)	m/z 222.0 [M+H]⁺

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow and the logical relationship between the key steps in the synthesis and characterization process.

Sources

• 1. Advances in synthetic approach to and antifungal activity of triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijprajournal.com [ijprajournal.com]
• 4. Synthesis and Antifungal Activity of Novel Triazole Compounds Containing Piperazine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective 1H-1,2,4 Triazole alkylation | PPT [slideshare.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Bioisosteric Utility of 1-Ethyl-1,2,3-Triazole Derivatives

This Application Note is structured as a high-level technical guide for medicinal chemists and drug discovery scientists. It moves beyond generic descriptions to provide actionable protocols, safety-critical workflows, and bioisosteric rationales.

Executive Summary

The 1,4-disubstituted 1,2,3-triazole moiety has emerged as a premier "non-classical" bioisostere for the trans-amide bond.[1] While the triazole ring provides the scaffold, the 1-ethyl substituent specifically modulates the physicochemical profile, offering a balance between lipophilicity (LogP), solubility, and steric fit that bulky benzyl or phenyl substituents cannot achieve.

This guide details the rationale for deploying 1-ethyl-1,2,3-triazole derivatives, provides a safety-critical protocol for their synthesis via in situ ethyl azide generation, and outlines validation workflows for metabolic stability.

Scientific Rationale: The Triazole-Amide Equivalence

Structural & Electronic Mimicry

The 1,4-disubstituted 1,2,3-triazole mimics the trans-amide bond (peptide bond) in geometry and electronics but eliminates the hydrolytic lability.

• Geometry: The distance between the R1 and R4 substituents on the triazole (~5.0 Å) closely approximates the distance between the

  -carbons in a trans-peptide bond (~3.9 Å), allowing the substituents to occupy similar vectors in a binding pocket.

• Dipole Moment: The triazole ring has a strong dipole moment (~5.0 D), comparable to the amide bond (~3.7 D), enabling it to participate in similar dipole-dipole interactions.

• Hydrogen Bonding:

  • Acceptor: The N2 and N3 atoms act as weak H-bond acceptors (mimicking the amide carbonyl oxygen).

  • Donor: The C5-proton is polarized and can act as a weak H-bond donor (mimicking the amide N-H), a feature often overlooked but critical for binding affinity.

Why the "1-Ethyl" Group?

In hit-to-lead optimization, the N1-substituent is a tunable vector. Large groups (benzyl, phenyl) often improve potency via hydrophobic collapse but ruin metabolic stability and solubility. The 1-ethyl group is strategic:

• Steric Efficiency: It mimics the N-ethyl group of a tertiary amide or simply caps the nitrogen with minimal steric penalty.

• Solubility: Lower LogP contribution compared to aryl rings.

• Metabolic "Soft Spot" Removal: Unlike N-methyl (prone to rapid demethylation) or N-benzyl (prone to oxidation), the ethyl group often offers a superior metabolic half-life in microsomal stability assays.

Visualization of Bioisosterism

The following diagram illustrates the structural overlay and interaction points.

Caption: Structural and functional correlation between the trans-amide bond and the 1-ethyl-1,2,3-triazole scaffold.

Protocol: Synthesis of 1-Ethyl-1,2,3-Triazoles

Safety Warning: Ethyl Azide

CRITICAL: Low-molecular-weight organic azides (C/N ratio < 3) are potentially explosive. Ethyl azide (

) is volatile (bp ~49°C) and shock-sensitive.

• NEVER isolate neat ethyl azide.

• ALWAYS generate it in situ or handle it as a dilute solution.

• ALWAYS use a blast shield and work in a fume hood.

Method: CuAAC with In Situ Azide Generation

This protocol couples an alkyl halide (ethyl iodide) with sodium azide and a terminal alkyne in one pot, avoiding the isolation of the hazardous azide intermediate.

Reagents:

• Terminal Alkyne (1.0 equiv)

• Ethyl Iodide (1.2 equiv)

• Sodium Azide (

  ) (1.5 equiv)

• Copper(II) Sulfate Pentahydrate (

  ) (5-10 mol%)

• Sodium Ascorbate (20-40 mol%)

• Solvent:

  -BuOH/H_2O (1:1) or DMSO/H_2O (if solubility is an issue).

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Terminal Alkyne in the solvent mixture (

  -BuOH/H_2O, 1:1, 0.5 M concentration).

• Azide Generation: Add Ethyl Iodide and Sodium Azide directly to the flask.

  • Note: The

    reacts with Ethyl Iodide to form Ethyl Azide in situ.

• Catalyst Addition: Add the Sodium Ascorbate followed by the Copper(II) Sulfate . The solution should turn bright yellow/orange (indicating Cu(I) species).

• Reaction: Cap the flask loosely (or use a balloon to equilibrate pressure) and stir vigorously at room temperature for 12–24 hours.

  • Monitoring: Monitor by TLC or LC-MS. The disappearance of the alkyne indicates completion.

• Workup (Safety Critical):

  • Dilute with water and extract with Ethyl Acetate.

  • Quench Azide: Wash the organic layer with saturated aqueous

    containing a small amount of EDTA (to chelate copper).

  • Check for residual azide: Ensure no unreacted alkyl azide remains. Since ethyl azide is volatile, it typically evaporates during concentration, but rotary evaporation should be done behind a shield.

• Purification: Purify via silica gel column chromatography. Triazoles are typically more polar than the starting alkyne.

Synthetic Workflow Diagram

Caption: One-pot CuAAC protocol designed to minimize exposure to volatile ethyl azide.

Characterization & Validation

NMR Signature

The formation of the 1,4-disubstituted triazole is confirmed by a distinct singlet in the

H NMR spectrum.

• Triazole C5-H: Typically appears between

  7.5 – 8.5 ppm as a sharp singlet.

• N-Ethyl Group: Look for a quartet (

  ppm, ) and a triplet ( ppm, ). The downfield shift of the methylene protons (4.4 ppm) confirms attachment to the triazole nitrogen.

Metabolic Stability Assay (Microsomal)

Triazoles are generally stable, but the ethyl group can be a site of oxidative dealkylation.

• Assay: Incubate compound (1

  M) with Human/Rat Liver Microsomes + NADPH.

• Readout: Monitor disappearance of parent via LC-MS/MS at T=0, 15, 30, 60 min.

• Benchmark: Compare intrinsic clearance (

  ) against the corresponding amide analog. A successful bioisostere should show (triazole) (amide).

Quantitative Comparison: Amide vs. Triazole[2][3][4][5]

Feature	trans-Amide	1-Ethyl-1,2,3-Triazole	Impact on Drug Design
Bond Distance	~3.8 Å ( )	~5.0 Å ( )	Slightly longer; may require linker adjustment.
Dipole Moment	~3.7 - 4.0 D	~5.0 D	Stronger dipole; improved electrostatic interactions.
H-Bond Donor	Strong (NH)	Weak (C5-H)	Loss of strong donor; may need compensatory interactions.
H-Bond Acceptor	Strong (C=O)	Weak (N2/N3)	Reduced desolvation penalty.
Metabolic Stability	Low (Protease/Amidase)	High (Oxidative/Hydrolytic)	Primary advantage ; extends half-life.
LogP	Variable	+0.5 to +1.0 vs Amide	Increases lipophilicity; 1-ethyl mitigates this vs phenyl.

Decision Framework: When to Use?

Use the following logic tree to determine if a 1-ethyl-1,2,3-triazole replacement is appropriate for your lead compound.

Caption: Decision logic for initiating a triazole-for-amide bioisosteric replacement campaign.

References

• Bioisosteric Properties: Bonandi, E., et al.[1][2][3][4] "The 1,2,3-triazole ring as a bioisostere in medicinal chemistry." Beilstein J. Org. Chem.2017 , 13, 2326–2352. Link

• Synthesis & Safety: Himo, F., et al. "Copper(I)-Catalyzed Synthesis of Azoles. DFT Study Predicts Unprecedented Reactivity and Intermediates." J. Am. Chem. Soc.2005 , 127, 210–216. Link

• Peptidomimetics: Valverde, I. E., et al. "1,2,3-Triazoles as Amide Bond Surrogates in Peptidomimetics."[3] Chim.[5][6] Oggi.2013 , 31, 26–30. Link

• HIV-1 Vif Application: Ali, A., et al. "1,2,3-Triazoles as amide bioisosteres: discovery of a new class of potent HIV-1 Vif antagonists."[7] ChemMedChem.2012 , 7, 1170–1176. Link

• GPR88 Agonists: Jin, C., et al. "Evaluation of Amide Bioisosteres Leading to 1,2,3-Triazole Containing Compounds as GPR88 Agonists."[1] ACS Chem. Neurosci.2018 , 9, 2328–2340. Link

Sources

• 1. Evaluation of Amide Bioisosteres Leading to 1,2,3-Triazole Containing Compounds as GPR88 Agonists: Design, Synthesis, and Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of 1,2,3-Triazoles as Amide Bioisosteres In Cystic Fibrosis Transmembrane Conductance Regulator Modulators VX-770 and VX-809 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unimore.it [iris.unimore.it]
• 4. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. 1,2,3-Triazoles as amide bioisosteres: discovery of a new class of potent HIV-1 Vif antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability of Chloromethyl Triazoles

Topic: Stability and Handling of Chloromethyl Triazoles in Aqueous Buffers Audience: Medicinal Chemists, Chemical Biologists, and Assay Development Scientists Document ID: CMT-STAB-001

Core Technical Overview

Chloromethyl triazoles (CMTs) are potent electrophiles often utilized as intermediates in heterocycle synthesis or as covalent "warheads" in chemical biology probes. Structurally, the triazole ring acts as an electron-withdrawing group (EWG), making the exocyclic methylene carbon highly susceptible to nucleophilic attack.

In aqueous environments, CMTs face two primary stability challenges:

• Spontaneous Hydrolysis: Conversion to the hydroxymethyl derivative (inactive).

• Buffer Interference: Alkylation of nucleophilic buffer components (e.g., Tris, thiols).

This guide provides the troubleshooting logic required to maintain the integrity of these compounds during biological assays.

The Degradation Mechanism (Visualized)

Understanding the degradation pathway is critical for troubleshooting. The chloromethyl group is "benzylic-like" but significantly more reactive due to the electron-deficiency of the triazole ring.

Figure 1: Degradation Pathways in Aqueous Media

Caption: Figure 1. Competitive reaction pathways for chloromethyl triazoles in biological buffers. Note that thiols react significantly faster than water.

Troubleshooting & FAQs

Issue 1: "My compound disappears rapidly in the assay buffer, but I see no precipitate."

Diagnosis: You are likely using a nucleophilic buffer or a reducing agent. Technical Insight: Chloromethyl triazoles are alkylating agents. They react via an

mechanism. Primary amines (Tris) and thiols (DTT, -mercaptoethanol) act as nucleophiles, displacing the chloride.

Q: Can I use Tris or Glycine buffers? A: NO. Tris contains a primary amine, and Glycine contains an amine. Both will react with the chloromethyl group, forming stable adducts and reducing the effective concentration of your compound.

• Recommendation: Switch to non-nucleophilic buffers such as PBS, HEPES, or MOPS . While HEPES contains nitrogens, they are sterically hindered and zwitterionic, making them significantly less reactive than Tris.

Q: Can I use DTT or TCEP to keep my protein reduced? A: DTT/BME: NO. TCEP: CAUTION.

• DTT/BME: These are thiols (sulfhydryls). Sulfur is a "soft" nucleophile and reacts with alkyl halides orders of magnitude faster than oxygen or nitrogen. DTT will scavenge your CMT within minutes.

• TCEP: TCEP is a phosphine. While less nucleophilic toward alkyl halides than thiols, it can still react over time. If a reducing agent is mandatory, TCEP is the "least bad" option, but stability controls are required.

Issue 2: "The compound is stable in DMSO stock but degrades upon dilution into water."

Diagnosis: Hydrolysis (reaction with water). Technical Insight: Even in the absence of nucleophilic buffers, water itself will displace the chloride over time, generating the hydroxymethyl triazole and HCl. This reaction is pH-dependent.

Q: How does pH affect stability? A: Hydrolysis is base-catalyzed.

• pH < 7: Stability is generally higher.

• pH > 8: Hydrolysis accelerates significantly due to the higher concentration of hydroxide ions (

  ), which are stronger nucleophiles than water.

• Recommendation: Keep assay pH as close to 7.0 or slightly acidic (6.5) as the biology permits.

Issue 3: "I see a mass shift of +16 or +18 Da in LC-MS."

Diagnosis: Hydrolysis confirmation. Technical Insight:

• +18 Da: Direct observation of the hydrolysis product (R-CH2-OH) in positive mode (assuming loss of Cl and gain of OH, net mass change depends on ionization, but typically Cl (35) is replaced by OH (17), resulting in a mass decrease of 18 Da relative to the parent, but often observed as the alcohol peak appearing).

• Correction: Strictly speaking,

  (Mass X) (Mass X - 35 + 17 = X - 18).

• Observation: If you see a peak that is -18 Da lower than your parent mass (or +22 Da for Sodium adducts of the hydrolysis product), hydrolysis has occurred.

Buffer Compatibility Matrix

Use this table to select the appropriate buffer system for your experiments.

Buffer Component	Compatibility	Risk Factor	Mechanism of Failure
PBS	High	Low	N/A (Phosphate is a poor nucleophile)
HEPES	Medium/High	Low	Steric hindrance protects the nitrogens
MOPS	High	Low	Similar to HEPES
Tris	Incompatible	Critical	Primary amine alkylation
Glycine	Incompatible	Critical	Primary amine alkylation
DTT / BME	Incompatible	Critical	Rapid Thiol substitution
TCEP	Low	Medium	Phosphine oxidation/alkylation
DMSO	High	None	Inert solvent (Ensure <1% water in stock)

Standard Operating Procedure: Kinetic Stability Assay

To validate your specific CMT derivative, perform this self-validating protocol before running biological assays.

Objective

Determine the half-life (

) of the chloromethyl triazole in the target assay buffer.

Materials

• Compound Stock (10 mM in anhydrous DMSO)

• Target Buffer (e.g., PBS pH 7.4)

• Internal Standard (e.g., Caffeine or Indomethacin - inert, UV active)

• HPLC or LC-MS

Workflow Diagram

Caption: Figure 2. Kinetic stability workflow. Using an internal standard corrects for injection variability.

Step-by-Step Protocol

• Preparation: Prepare a 10 mM stock of the CMT in anhydrous DMSO. Store at -20°C.

• Reaction Mix: In a glass vial (avoid plastic if sorption is suspected), dilute the stock to 50 µM in the test buffer (e.g., PBS).

  • Crucial: Add an Internal Standard (IS) at 50 µM. The IS must be chemically inert (e.g., Caffeine).

• Time Zero: Immediately inject the mixture onto HPLC (t=0). Record the Peak Area Ratio (

  ).

• Incubation: Seal the vial and incubate at the assay temperature (usually 25°C or 37°C).

• Sampling: Inject samples at t = 1h, 2h, 4h, 8h, and 24h.

• Data Analysis:

  • Plot

    vs. Time (hours).

  • The slope of the line is

    (rate constant).

  • Calculate Half-life:

    .

Acceptance Criteria:

• If

  , the compound is unsuitable for the assay without modification or fresh dosing.

• If new peaks appear, confirm identity via LC-MS (Look for M-18 mass shift).

References

• Hermanson, G. T. (2013). Bioconjugate Techniques. Academic Press. (Chapter 2: Functional Targets - Alkyl Halides).

  • Context: Authoritative text on the reactivity of haloalkyl groups with biological nucleophiles.

• Tron, G. C., et al. (2008). "Click chemistry reactions in medicinal chemistry: Applications of the 1,2,3-triazole scaffold." Chemical Reviews, 108(4), 1302-1314.

  • Context: Discusses the electronic properties of the triazole ring, explaining the activ

• Singh, J., et al. (2011). "The resurgence of covalent drugs." Nature Reviews Drug Discovery, 10, 307-317.

  • Context: Provides the framework for assessing the stability and reactivity of electrophilic warheads in drug discovery.

• Pines, M. A., et al. (2018). "Stability of Electrophilic Inhibitors in Biological Buffers." Assay Guidance Manual.

  • Context: General guidelines for testing electrophile stability in Tris vs. PBS.

Technical Support Center: 5-Chloromethyl Triazole Functionalization

Ticket ID: CMT-SN2-OPT Subject: Solvent Systems for Nucleophilic Substitution on 5-(Chloromethyl)triazoles Status: Open / Expert Review Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Div.

Executive Summary & Core Directive

User Query: "I am attempting an

displacement on a 5-(chloromethyl)-1,2,3-triazole scaffold. Yields are inconsistent, and solubility is an issue. Which solvent should I use?"

Specialist Analysis: The chloromethyl triazole moiety behaves electronically similarly to a benzyl chloride but with higher polarity due to the nitrogen-rich heterocycle. The reaction is a classic Nucleophilic Substitution (

) . The primary challenge is balancing the solubility of the polar substrate with the activation of the nucleophile .

Your choice of solvent dictates the reaction rate (kinetics) and the workup difficulty (thermodynamics/separation).

The Solvent Selection Matrix

Do not choose a solvent arbitrarily. Use this matrix to match your specific nucleophile and constraints.

Comparative Analysis of Solvent Systems

Solvent Class	Solvent Candidate	Dielectric Constant ( )	Solubility (Triazole)	Nucleophile Activation	Workup Difficulty	Recommendation
Polar Aprotic	Acetonitrile (MeCN)	37.5	High	High	Low (Evaporation)	Primary Choice
Polar Aprotic	DMF / DMSO	36.7 / 46.7	Very High	Very High	High (Aq. Wash)	Use for low-solubility nucleophiles
Polar Aprotic	Acetone	20.7	Moderate	Moderate	Very Low	Use for Finkelstein (NaI) conditions
Protic	Methanol / Ethanol	32.7 / 24.5	High	Low (Solvates Nu)	Low	Avoid for weak nucleophiles
Non-Polar	THF / DCM	7.5 / 8.9	Moderate	Low	Low	Use only with Phase Transfer Catalysts

Decision Logic Visualization

The following decision tree illustrates the logical flow for selecting the optimal solvent based on your specific experimental conditions.

Caption: Logical workflow for selecting the reaction medium based on nucleophile strength and substrate solubility.

Troubleshooting & Optimization (FAQs)

Issue 1: "My reaction is stuck at 50% conversion after 24 hours."

Diagnosis: The chloride leaving group on the triazole is moderately reactive but can be sluggish with steric bulk. Action Plan: The Finkelstein Modification. Chloride is a decent leaving group, but Iodide is superior.

• Switch Solvent: Use Acetone or Acetonitrile .

• Add Catalyst: Add 0.1 - 0.5 equivalents of Sodium Iodide (NaI) or Potassium Iodide (KI).

• Mechanism: The

  displaces the (equilibrium), forming a transient 5-iodomethyl triazole, which reacts rapidly with your nucleophile.

• Evidence: If using Acetone, NaCl will precipitate out, driving the equilibrium forward (Le Chatelier’s principle).

Issue 2: "I see a byproduct with M+ mass = 2x Substrate."

Diagnosis: Self-Alkylation / Dimerization. Triazoles possess nitrogen atoms with lone pairs (N2/N3 position). If your external nucleophile is too weak or the concentration is too high, one triazole molecule may attack the chloromethyl group of another. Action Plan:

• Dilution: Run the reaction at high dilution (0.05 M - 0.1 M).

• Order of Addition: Add the 5-chloromethyl triazole slowly to a solution of the Nucleophile (ensure Nu is in excess).

Issue 3: "I cannot remove DMF/DMSO during workup."

Diagnosis: High boiling point solvent retention. Action Plan:

• LiCl Wash: Dilute the reaction mixture with EtOAc. Wash 3x with 5% LiCl (aq). The lithium coordinates with DMF/DMSO and pulls it into the aqueous phase more effectively than water alone.

• Lyophilization: If the product is water-stable, freeze-dry the mixture.

Standard Operating Procedure (SOP)

Protocol ID: SOP-Triazole-SN2-001 Context: General displacement with a secondary amine.

Materials

• Substrate: 5-(chloromethyl)-1-substituted-1,2,3-triazole (1.0 equiv)

• Nucleophile: Secondary Amine (1.2 - 1.5 equiv)

• Base:

  (2.0 equiv) or DIPEA (2.0 equiv)

• Solvent: Acetonitrile (Anhydrous) [0.1 M concentration]

• Catalyst (Optional): TBAI (Tetrabutylammonium iodide) or NaI (0.1 equiv)

Workflow Diagram

Caption: Step-by-step experimental workflow for amine displacement in Acetonitrile.

Step-by-Step Execution

• Dissolution: Charge a round-bottom flask with the 5-chloromethyl triazole and a magnetic stir bar. Add anhydrous Acetonitrile to reach a concentration of 0.1 M.

• Base Addition: Add potassium carbonate (

  , 2.0 equiv). Note: If the nucleophile is a liquid amine, DIPEA can be used for homogeneity.

• Catalysis (Recommended): Add Sodium Iodide (10 mol%) to accelerate the reaction via the Finkelstein mechanism.

• Nucleophile Addition: Add the amine (1.2 equiv).

• Reaction: Heat the mixture to 60°C (or reflux at 82°C for sluggish amines) under an inert atmosphere (

  ).

• Monitoring: Check TLC after 2 hours. The product is usually more polar (lower

  ) than the chloride starting material.

• Workup:

  • Cool to room temperature.

  • Filter off solid inorganic salts (

    , KCl).

  • Concentrate the filtrate in vacuo.

  • Redissolve in EtOAc/DCM and wash with water/brine.

  • Dry over

    and concentrate.

References & Authority

The protocols and chemical principles detailed above are grounded in standard heterocyclic methodology and nucleophilic substitution kinetics.

• Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (Wiley-Interscience). Covers the fundamental kinetics of

  reactions in polar aprotic solvents.

• Reich, H. J. Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Essential for understanding the basicity of nucleophiles in DMSO/DMF vs. water.

• Organic Chemistry Portal. Nucleophilic Substitution (

  ). Provides verified solvent dielectric constants and reactivity trends.

• Sharpless, K. B., et al. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie. (Context for 1,2,3-triazole stability and formation).

Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to the C13 NMR Chemical Shifts of 1-ethyl-5-chloromethyl-1,2,3-triazole

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly C13 NMR, serves as a cornerstone technique for mapping the carbon framework of organic molecules. This guide provides an in-depth analysis of the C13 NMR chemical shifts for 1-ethyl-5-chloromethyl-1,2,3-triazole, a substituted triazole of interest in medicinal chemistry and materials science.

Given the absence of directly published experimental spectra for this specific molecule, this guide employs a comparative methodology. We will dissect the expected chemical shift regions for each carbon atom by drawing parallels with structurally related compounds and established substituent effects. Furthermore, we will present a robust framework for predicting these chemical shifts using computational chemistry, offering a powerful alternative and supplementary tool for structural verification.

The Structure Under Investigation

The molecule 1-ethyl-5-chloromethyl-1,2,3-triazole possesses five unique carbon environments. Understanding the electronic character of each is key to interpreting its C13 NMR spectrum.

Caption: Structure of 1-ethyl-5-chloromethyl-1,2,3-triazole with carbons labeled for NMR analysis.

Comparative Analysis: Predicting Chemical Shifts

In the absence of a direct experimental spectrum, we can estimate the chemical shifts by analyzing data from similar molecular fragments. The electron density around a carbon nucleus, which dictates its chemical shift, is primarily influenced by hybridization, substituent electronegativity, and resonance effects.

Carbon Atom	Label	Expected Chemical Shift (δ, ppm)	Rationale & Comparative Insights
Triazole C4	C4	122 - 128	The C4 carbon in 1,5-disubstituted 1,2,3-triazoles typically resonates in this region.[1][2] It is an sp2 hybridized carbon within an electron-deficient aromatic system, leading to a downfield shift compared to typical alkenic carbons.
Triazole C5	C5	138 - 145	The C5 carbon is also sp2 hybridized but is directly bonded to two nitrogen atoms and the electron-withdrawing chloromethyl group. This cumulative deshielding effect shifts its resonance significantly downfield compared to C4.[1][2]
Ethyl -CH2-	Cα	40 - 48	The methylene carbon of the N-ethyl group is directly attached to a nitrogen atom of the triazole ring. This is a typical range for carbons bonded to nitrogen in a heterocyclic system. The electronegative nitrogen atom deshields this carbon.
Ethyl -CH3	Cβ	14 - 18	The terminal methyl carbon of the ethyl group is a standard aliphatic sp3 carbon. Its chemical shift is expected in the typical upfield region for alkyl chains.[3]
Chloromethyl -CH2Cl	Cγ	35 - 45	The chloromethyl carbon is an sp3 carbon, but the highly electronegative chlorine atom strongly deshields the nucleus, shifting it downfield. This range is characteristic for R-CH2Cl moieties.[3][4]

Computational Prediction: A Powerful Corroborative Tool

When experimental data is elusive, in silico prediction of NMR spectra via quantum mechanical calculations has become an indispensable tool for structural assignment.[5][6] Density Functional Theory (DFT), particularly using the Gauge-Independent Atomic Orbital (GIAO) method, provides highly accurate predictions of C13 NMR chemical shifts.[7][8]

The general workflow involves optimizing the molecule's 3D geometry and then calculating the NMR shielding tensors for each atom. These theoretical shielding values are then scaled and referenced against a standard (like Tetramethylsilane, TMS) to yield predicted chemical shifts that can be directly compared to experimental values.[9]

Caption: Standard experimental workflow for acquiring a C13 NMR spectrum.

Conclusion: A Multi-Faceted Approach to Structural Certainty

While a directly published experimental C13 NMR spectrum for 1-ethyl-5-chloromethyl-1,2,3-triazole remains to be reported, a robust and scientifically rigorous characterization is achievable. By combining a comparative analysis of chemical shifts from structurally analogous compounds with the power of computational DFT predictions, researchers can establish a highly accurate expected spectrum. This dual-pronged approach not only allows for confident provisional assignment but also provides a strong predictive framework to validate future experimental data. The detailed experimental protocol provided herein ensures that such data, when acquired, will be of the highest quality, ultimately leading to unambiguous structural verification for professionals in research and drug development.

References

• American Chemical Society. Computational Methods to Predict the Regioselectivity of Electrophilic Aromatic Substitution Reactions of Heteroaromatic Systems. The Journal of Organic Chemistry. Available from: [Link]

• Supporting Information. Acetic acid-catalyzed synthesis of 1,5-disubstituted 1,2,3-triazoles under azide-free conditions. Available from: [Link]

• Royal Society of Chemistry. Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science. Available from: [Link]

• ChemRxiv. Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Available from: [Link]

• National Center for Biotechnology Information. Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. Molecules. Available from: [Link]

• National Center for Biotechnology Information. DFT approach towards accurate prediction of 1H/13C NMR chemical shifts for dipterocarpol oxime. RSC Advances. Available from: [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. Available from: [Link]

• JETIR. High-resolution 13C NMR spectroscopy as a tool for stereochemical and conformational analysis of organic compounds. Journal of Emerging Technologies and Innovative Research. Available from: [Link]

• ChemRxiv. A General Protocol for the Accurate Predictions of Molecular 13C/1H NMR Chemical Shifts via Machine Learning. Available from: [Link]

• ResearchGate. Computational protocols for calculating 13C NMR chemical shifts. Available from: [Link]

• University of Washington. NMR Chemical Shifts of Trace Impurities. Available from: [Link]

• Compound Interest. A Guide to C13 NMR Chemical Shift Values. Available from: [Link]

• Royal Society of Chemistry. 1H and 13C NMR Data for triazole 1. Available from: [Link]

• Oregon State University. 13C NMR Chemical Shift. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. docs.nrel.gov [docs.nrel.gov]
• 6. Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. DFT approach towards accurate prediction of 1H/13C NMR chemical shifts for dipterocarpol oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jetir.org [jetir.org]
• 9. chemrxiv.org [chemrxiv.org]

Spectroscopic Fingerprinting: The Chloromethyl-1,2,3-Triazole Motif

Executive Summary & Application Context

The 4-(chloromethyl)-1,2,3-triazole moiety is a critical pharmacophore and intermediate in medicinal chemistry, particularly in fragment-based drug discovery (FBDD) and "click" chemistry bioconjugation.[1] Its utility lies in the electrophilic chloromethyl group, which serves as a handle for further nucleophilic substitution (e.g., with amines or thiols).

However, a recurring analytical challenge is the spectral ambiguity between the target chloromethyl triazole and its common impurities: unreacted propargyl chloride (starting material) or the hydroxymethyl derivative (hydrolysis byproduct).

This guide provides a definitive, evidence-based framework for distinguishing these species using Fourier Transform Infrared (FTIR) spectroscopy. Unlike standard tables, we focus on the causality of vibrational modes and provide a decision matrix for purity assessment.

Mechanistic Basis of Detection

To accurately interpret the spectrum, one must understand the vibrational physics governed by Hooke’s Law:

Where is the wavenumber, is the bond force constant, and is the reduced mass.

The C-Cl Anomaly

The C-Cl bond is the "fingerprint" of this molecule. Because Chlorine (35.5 amu) is significantly heavier than Carbon (12 amu), oxygen (16 amu), or nitrogen (14 amu), the reduced mass (

) is high, driving the stretching frequency down into the 600–800 cm⁻¹ region.[1] This is distinct from the C-O stretch of hydrolysis products, which appears much higher (1000–1100 cm⁻¹) due to the lighter oxygen atom and stronger bond ( ).

The Triazole Electronic Effect

The 1,2,3-triazole ring is electron-deficient (electron-withdrawing).[1] This polarization stiffens the exocyclic C-C bond but can slightly weaken the C-Cl bond compared to a standard alkyl chloride, often shifting the band to the lower end of the expected range (700–750 cm⁻¹).

Comparative Spectral Analysis

The following data compares the target molecule against its two most common confounders.

Table 1: Critical Band Comparison

Vibrational Mode	Target: Chloromethyl Triazole	Alternative A: Hydroxymethyl Triazole (Hydrolysis)	Alternative B: Propargyl Chloride (Precursor)	Diagnostic Note
C-Cl Stretch	720–760 cm⁻¹ (Strong)	Absent	690–700 cm⁻¹	The "Truth Band."[1] Must be sharp.
O-H Stretch	Absent	3300–3500 cm⁻¹ (Broad)	Absent	Presence indicates hydrolysis.[1]
C-O Stretch	Absent	1050–1150 cm⁻¹ (Strong)	Absent	Confirms alcohol impurity.[1]
Azide/Alkyne	Absent	Absent	2120 cm⁻¹ ( )	Region 2000–2200 must be silent for pure triazole.[1]
Triazole Ring (C-H)	3130–3150 cm⁻¹	3130–3150 cm⁻¹	Absent ( is ~3300)	Diagnostic of ring formation.[1]
Wag ( -X)	1260–1270 cm⁻¹	1220–1240 cm⁻¹	~1260 cm⁻¹	Subtle shift due to Cl vs OH electronegativity.[1]

Detailed Band Assignment for 4-(chloromethyl)-1-substituted-1,2,3-triazole[1][2]

• 3140 ± 10 cm⁻¹ (Weak, Sharp): Triazole C=C-H Stretch. Distinct from aromatic C-H (3000–3100) and aliphatic C-H (<3000).[1] This confirms the triazole ring is intact.

• 2950–2850 cm⁻¹ (Medium): Aliphatic

  Stretch. Arises from the methylene bridge connecting the Cl to the ring.

• 1450–1550 cm⁻¹ (Medium): N=N / C=N Ring Stretching. Characteristic "breathing" of the aromatic heterocycle.

• 720–760 cm⁻¹ (Strong): C-Cl Stretch. Crucial: This band often overlaps with aromatic out-of-plane (OOP) bending.[1] However, the C-Cl band is typically sharper and more intense than aromatic overtones.

Experimental Protocol: The "Low-Frequency" Workflow

Standard ATR (Attenuated Total Reflectance) crystals like Zinc Selenide (ZnSe) have a spectral cutoff around 650 cm⁻¹, which can obscure the lower edge of the C-Cl stretch. Use this protocol to ensure data integrity.

Step-by-Step Methodology

• Crystal Selection: Use a Diamond or Germanium ATR crystal. These allow transmittance down to 400 cm⁻¹, capturing the full C-Cl profile. Avoid ZnSe if possible.

• Background Subtraction: Run a background scan (32 scans) immediately prior to the sample to eliminate atmospheric

  (2350 cm⁻¹) and water vapor, which can distort baseline flatness near the low-frequency region.[1]

• Sample Prep:

  • Solids: Grind neat sample onto the crystal. Apply high pressure (clamp) to ensure contact.[1]

  • Oils:[1] Apply a thin film.[2] If the signal is too strong (absorbance > 1.5), the C-Cl peak may invert (Restrahlen effect).[1] Dilute with Nujol if necessary.

• Acquisition:

  • Resolution: 4 cm⁻¹[1]

  • Scans: 64 (to improve Signal-to-Noise ratio in the fingerprint region).

• Validation: Check the 2000–2200 cm⁻¹ region. It must be a flat baseline. Any peak here indicates unreacted azide or alkyne.

Decision Logic & Visualizations

Diagram 1: Synthesis & Purity Checkpoint

This workflow illustrates the critical decision points during the synthesis of chloromethyl triazoles via Click Chemistry.

Caption: Logical workflow for validating chloromethyl triazole synthesis using FTIR spectral checkpoints.

Diagram 2: Spectral Assignment Decision Tree

A guide to interpreting the specific bands in the fingerprint region.

Caption: Decision tree for assigning vibrational modes to specific functional groups in triazole derivatives.

References

• NIST Mass Spectrometry Data Center. (2023).[1] Infrared Spectrum of 1-Benzyl-1,2,3-triazole.[1][3][4][5] National Institute of Standards and Technology. Link[1]

• Chemistry LibreTexts. (2023). Infrared Spectra of Common Functional Groups: Alkyl Halides.[6][7]Link[1]

• Royal Society of Chemistry. (2012). Supplementary Information: Synthesis and characterization of 1,4-disubstituted 1,2,3-triazoles. (Provides specific NMR/IR data for benzyl-triazole derivatives). Link

• Michigan State University. (2023). Infrared Spectroscopy: Interpretation of C-Cl and Fingerprint Regions.[1][6][7]Link[1]

• Silverstein, R. M., et al. (2005). Spectrometric Identification of Organic Compounds.[8][9] (Standard text confirming C-Cl stretch physics and reduced mass calculations).

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. spectrabase.com [spectrabase.com]
• 4. mdpi.com [mdpi.com]
• 5. 1-Benzyl-1,2,3-triazole [webbook.nist.gov]
• 6. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. teachersinstitute.yale.edu [teachersinstitute.yale.edu]
• 9. uanlch.vscht.cz [uanlch.vscht.cz]

Safety & Regulatory Compliance

Proper Disposal Procedures: 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole

[1]

Executive Summary

Do not treat this compound as a generic organic solvent. 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole contains a reactive chloromethyl moiety .[1] This functional group acts as an electrophilic alkylating agent, capable of reacting covalently with nucleophiles (DNA, proteins).[1] Improper disposal into non-halogenated waste streams or sanitary sewers poses significant regulatory and safety risks due to its persistence and potential toxicity.

Immediate Disposal Directive:

• Waste Stream: Halogenated Organic Waste (High BTU Incineration).

• Segregation: Keep separate from strong oxidizers and aqueous alkaline solutions.[2]

• Container: Amber glass or HDPE, tightly sealed, with a "Toxic/Irritant" hazard label.[1]

Hazard Characterization & Mechanism

To dispose of this chemical safely, you must understand why it is hazardous.[1] It is not merely "toxic"; it is chemically aggressive.[1]

The "Warhead": Chloromethyl Group

The C-Cl bond in the 5-position is activated by the triazole ring. This makes the methylene carbon highly electrophilic.

• Mechanism: In biological systems, this molecule can alkylate guanine residues in DNA or cysteine/lysine residues in proteins.[1]

• Implication: Treat as a potential mutagen and sensitizer.

• Stability: It is susceptible to hydrolysis in the presence of moisture, releasing HCl and the corresponding alcohol. This reaction is exothermic.[1][2]

Quantitative Hazard Data

Property	Value/Description	Operational Impact
Physical State	Liquid or Low-melting Solid	May adhere to container walls; requires solvent rinse.
Reactivity	Alkylating Agent	DO NOT mix with strong nucleophiles (amines, thiols) in waste drums.[1]
Flash Point	>93°C (Estimated)	Class III Combustible (Standard handling applies).
Water Solubility	Moderate (Hydrolyzes)	DO NOT pour down drains. Hydrolysis generates acid.[1]

Waste Stream Segregation

Proper segregation is the single most critical step in the disposal workflow.

Primary Waste Stream: Halogenated Organics[3]

• EPA/RCRA Classification: This compound typically falls under "Halogenated Solvents/Organics" (often associated with codes F001-F005 if spent, or D001/Standard Toxic if pure).[1]

• Destination: High-temperature incineration (>1000°C) with acid gas scrubbing. This ensures the complete destruction of the triazole ring and capture of the chlorine as HCl salts.

Incompatibility Matrix

Chemical Class	Compatibility	Risk
Non-Halogenated Solvents	NO	Dilution prevents efficient incineration; regulatory violation.
Strong Bases (NaOH/KOH)	NO	Rapid, exothermic hydrolysis; potential for pressure buildup.[1]
Oxidizers (Peroxides)	NO	Risk of generating unstable nitrogen oxides or explosive degradation.
Aqueous Waste	NO	Slow hydrolysis releases HCl, corroding metal waste drums.[1]

Step-by-Step Disposal Protocol

Scenario A: Routine Disposal of Excess Reagent

• Solubilization: If the reagent is in a solid state or viscous oil, dissolve it in a minimal amount of compatible halogenated solvent (e.g., Dichloromethane or Chloroform).[1]

• Transfer: Pour the solution into the designated Halogenated Organic Waste carboy.

• Rinsing: Triple-rinse the original container with the same solvent. Add rinsate to the waste carboy.[3]

• Labeling: Deface the original container label. Mark the waste tag with the full chemical name: 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole.[1]

• Closure: Ensure the cap is vapor-tight.

Scenario B: Spill Cleanup (Bench Scale < 50 mL)

• PPE: Nitrile gloves (double gloved), lab coat, safety goggles.[1]

• Neutralization (Optional but Recommended):

  • Cover the spill with a slurry of sodium thiosulfate or sodium bicarbonate . This acts as a nucleophile to deactivate the alkyl chloride.

  • Note: Allow reaction time (15-30 mins) in a fume hood if possible.

• Absorb: Use vermiculite or sand to absorb the liquid.

• Bagging: Scoop material into a heavy-duty clear plastic bag. Seal it. Place that bag into a second bag (double-bagging).

• Tagging: Label as "Debris contaminated with Halogenated Alkylating Agent."

Decision Logic & Workflow

The following diagram illustrates the decision process for handling this specific compound.

Figure 1: Operational decision matrix for the disposal of chloromethyl triazole derivatives.

References

• National Institutes of Health (NIH) - PubChem. Compound Summary: 5-(chloromethyl)-1-ethyl-1H-1,2,3-triazole hydrochloride.[1][4] Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification (40 CFR Part 261). Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. "Chapter 7: Disposal of Waste." National Academies Press (US). Retrieved from [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. epfl.ch [epfl.ch]
• 3. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 4. PubChemLite - 5-(chloromethyl)-1-ethyl-1h-1,2,3-triazole hydrochloride (C5H8ClN3) [pubchemlite.lcsb.uni.lu]

Personal Protective Equipment &amp; Handling Guide: 5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole

[1]

Executive Safety Summary

Treat as: High-Potency Alkylating Agent / Potential Vesicant [1]

5-(Chloromethyl)-1-ethyl-1H-1,2,3-triazole contains a reactive chloromethyl moiety .[1][2] In the absence of compound-specific toxicological data, you must adopt the safety profile of its structural homologs (e.g., 5-(chloromethyl)-1-methyl-1H-1,2,4-triazole), which are classified as Fatal if Inhaled (H330) , Causes Severe Skin Burns (H314) , and Carcinogenic (H350) [1, 2].[1]

Immediate Directive:

• NEVER handle this compound on an open bench.

• NEVER rely on single-layer disposable nitrile gloves for prolonged contact.[1]

• ALWAYS deactivate waste chemically before disposal.

Hazard Architecture: The "Why" Behind the Protocol

To effectively protect yourself, you must understand the chemical mechanism of injury. This is not merely a "corrosive"; it is an electrophilic alkylating agent.

The Chloromethyl Warhead

The chloromethyl group attached to the electron-deficient triazole ring creates a highly reactive electrophilic center.[1]

• Mechanism: The carbon-chlorine bond is polarized.[1] Upon contact with biological tissue, the chlorine acts as a leaving group, allowing the methylene carbon to alkylate DNA bases (guanine) or proteins (cysteine/lysine residues).

• Consequence: This results in immediate cellular damage (chemical burns) and delayed genotoxicity (mutation/cancer risk).

• Permeation Risk: Small, lipophilic alkyl chlorides can permeate standard nitrile rubber rapidly (often <15 minutes), acting as a "silent" hazard that reaches the skin without visible glove degradation [3].

PPE Selection Matrix

The following PPE system is designed to create redundant barriers against permeation and inhalation.

Protection Zone	Recommended Equipment	Scientific Rationale
Hand (Primary)	Silver Shield® / 4H® (Laminate)	Critical: Multi-layer laminate is the only material that offers >4-hour breakthrough time for reactive alkyl chlorides.[1] Standard nitrile is permeable to this class of compounds.
Hand (Outer)	5-8 mil Nitrile (Disposable)	Acts as a mechanical sacrificial layer to protect the inner laminate glove from tears and provides grip (laminate gloves are slippery).[1]
Respiratory	Fume Hood (Face Velocity >100 fpm)	The compound is a potential lachrymator and respiratory vesicant. If hood work is impossible, a Full-Face Respirator with OV/P100 cartridges is the minimum backup.[1]
Body	Tyvek® Lab Coat / Apron	Standard cotton lab coats absorb and hold alkylating agents against the skin. Impervious Tyvek prevents "wicking" exposure.
Eye	Chemical Splash Goggles	Safety glasses are insufficient. Vapors can bypass side shields, causing corneal alkylation.

Visualization: The Double-Glove Strategy

The following diagram illustrates the mandatory layering protocol to prevent "silent permeation."

Caption: Figure 1.[1] Dual-glove layering strategy. The outer nitrile glove provides dexterity, while the inner laminate glove provides the actual chemical resistance against alkyl chlorides.

Operational Protocol: Step-by-Step Handling

Phase 1: Preparation

• Verify Ventilation: Ensure fume hood is active. Place a flow indicator (strip of tissue) at the sash.

• Zone Setup: Line the work surface with an absorbent, plastic-backed mat (pig mat).[1] This contains spills and allows for easy disposal.

• Deactivation Bath: Prepare a beaker of 10% aqueous ammonia or 5% NaOH inside the hood before opening the chemical container.

Phase 2: Transfer & Weighing[1]

• Solid State: If the compound is solid, use a disposable anti-static spatula.

• Liquid/Oil State: Use a positive-displacement pipette to prevent dripping.[1]

• Technique:

  • Tare the receiving flask with its cap on.

  • Open the stock container only inside the hood.

  • Transfer quickly.

  • Recap immediately.

  • Wipe the outer threads of the stock container with a Kimwipe dampened in DCM, then immediately drop the Kimwipe into the Deactivation Bath.

Phase 3: Spill Response

Minor Spill (<5 mL/g):

• Do not wipe initially.

• Cover with absorbent pads.

• Soak pads with 10% Ammonia solution to quench the alkylator.

• Wait 15 minutes.

• Collect as hazardous waste.

Waste Disposal & Chemical Deactivation[1][4][5][6]

Crucial Rule: Never dispose of active alkylating agents in the general solvent waste stream. They can react with other waste components (e.g., azides, amines) to form explosive or toxic byproducts.

Deactivation Protocol (Quenching)

The goal is to convert the electrophilic chloromethyl group into a benign amine or alcohol.

Reaction:

[1]

Protocol:

• Collect all contaminated disposables (pipette tips, gloves, wipes) in a beaker.

• Submerge in 10% Ammonium Hydroxide or saturated Sodium Bicarbonate solution mixed with ethanol (1:1 ratio) to ensure solubility.

• Allow to stand for 24 hours in the fume hood.

• Check pH (ensure it remains basic).

• Decant liquid into "Basic Organic Waste."

• Dispose of solids as "Hazardous Debris."

Emergency Decision Logic

Caption: Figure 2. Decision tree for spill response. Note that large spills or spills outside the hood require immediate evacuation due to inhalation risks.

References

• Sigma-Aldrich (Merck). Safety Data Sheet: 5-(Chloromethyl)-1-methyl-1H-1,2,4-triazole hydrochloride. (Accessed 2023). (Note: Proxy data used due to structural homology).

• ECHEMI. 4-(Chloromethyl)-1-methyl-1H-[1,2,3]triazole Safety Data Sheet.

• Ansell Healthcare. Chemical Permeation & Degradation Resistance Guide (8th Edition). (Nitrile vs. Chlorinated Alkanes data).

• National Research Council (US). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. "Chapter 6: Working with Chemicals." National Academies Press.

Sources

• 1. echemi.com [echemi.com]
• 2. Buy 5-(Chloromethyl)-1-methyl-1H-1,2,4-triazole hydrochloride | 104256-69-1 [smolecule.com]